![molecular formula C21H22N2O3 B7691693 N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(p-tolyl)propionamide](/img/structure/B7691693.png)
N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(p-tolyl)propionamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(p-tolyl)propionamide, also known as HM-3, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound is a member of the quinoline family and has been shown to have promising activity against various diseases.
Mechanism of Action
The mechanism of action of N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(p-tolyl)propionamide is not fully understood, but it is believed to involve the inhibition of specific enzymes and pathways. N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(p-tolyl)propionamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting HDACs, N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(p-tolyl)propionamide can alter the expression of genes involved in various diseases. N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(p-tolyl)propionamide has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in various cellular processes, including cell proliferation and differentiation.
Biochemical and Physiological Effects
N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(p-tolyl)propionamide has been shown to have various biochemical and physiological effects. In cancer research, N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(p-tolyl)propionamide has been shown to induce apoptosis and inhibit the growth of cancer cells. In inflammation research, N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(p-tolyl)propionamide has been shown to reduce the production of inflammatory cytokines. In neurodegenerative disease research, N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(p-tolyl)propionamide has been shown to have neuroprotective effects and improve cognitive function.
Advantages and Limitations for Lab Experiments
N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(p-tolyl)propionamide has several advantages for lab experiments. It is a small molecule inhibitor that is easy to synthesize and purify. It has been extensively studied and has shown promising activity against various diseases. However, there are also some limitations to using N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(p-tolyl)propionamide in lab experiments. It has limited solubility in aqueous solutions, which can make it difficult to work with. It also has potential off-target effects, which can complicate data interpretation.
Future Directions
For the study of N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(p-tolyl)propionamide include investigating its activity against other diseases and optimizing its pharmacokinetic properties.
Synthesis Methods
The synthesis of N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(p-tolyl)propionamide involves the reaction of 2-hydroxy-6-methoxyquinoline-3-carboxaldehyde with p-tolylmethylamine and propionyl chloride in the presence of a base. The resulting product is purified by column chromatography to obtain N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(p-tolyl)propionamide in high yield and purity. This synthesis method has been optimized and is widely used in the laboratory.
Scientific Research Applications
N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(p-tolyl)propionamide has been extensively studied for its potential therapeutic applications. It has been shown to have activity against various diseases, including cancer, inflammation, and neurodegenerative diseases. In cancer research, N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(p-tolyl)propionamide has been shown to inhibit the growth of cancer cells and induce apoptosis. Inflammation research has shown that N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(p-tolyl)propionamide can reduce inflammation by inhibiting the production of inflammatory cytokines. In neurodegenerative disease research, N-((2-hydroxy-6-methoxyquinolin-3-yl)methyl)-N-(p-tolyl)propionamide has been shown to have neuroprotective effects.
properties
IUPAC Name |
N-[(6-methoxy-2-oxo-1H-quinolin-3-yl)methyl]-N-(4-methylphenyl)propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O3/c1-4-20(24)23(17-7-5-14(2)6-8-17)13-16-11-15-12-18(26-3)9-10-19(15)22-21(16)25/h5-12H,4,13H2,1-3H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WATSCFHMRNYSJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)N(CC1=CC2=C(C=CC(=C2)OC)NC1=O)C3=CC=C(C=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
3 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47202616 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.